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Compound of Interest

Compound Name: 2-(Hydroxymethyl)-4-propylphenol
CAS No.: 29922-45-0
Cat. No.: B2857558

Get Quote

Executive Summary

2-(Hydroxymethyl)-4-propylphenol, also known as 5-propyl-2-hydroxybenzyl alcohol or a 4-
propylsaligenin derivative, represents a distinct class of alkylphenolic compounds. Its biological
activity is defined by two pharmacophores:

e The 4-Propylphenol Core: A lipophilic moiety known for membrane disruption and broad-
spectrum antimicrobial efficacy.

e The 2-Hydroxymethyl Group: A reactive benzylic alcohol functionality capable of forming
quinone methide intermediates, contributing to both antioxidant capacity and potential
cytotoxicity via protein alkylation.

This compound acts primarily as a membrane-active antimicrobial agent with secondary
applications as a phenolic antioxidant and a precursor in phenolic resin synthesis.

Chemical Profile & Structural Logic
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Property Specification
IUPAC Name 2-(Hydroxymethyl)-4-propylphenol
CAS Number 29922-45-0
C
Molecular Formula H
O
Molecular Weight 166.22 g/mol
LogP (Predicted) ~2.5 — 2.8 (Lipophilic)

Phenolic -OH (Acidic/H-bond donor), Benzylic -
CH
Key Functional Groups OH (Reactive), Propyl -C

H

(Lipophilic tail)

Structure-Activity Relationship (SAR) Analysis[1]

« Lipophilicity: The propyl chain at the para position enhances penetration into lipid bilayers
compared to unsubstituted saligenin (2-hydroxybenzyl alcohol).

o Reactivity: The ortho-hydroxymethyl group allows for intramolecular hydrogen bonding with
the phenolic oxygen, stabilizing the molecule but also facilitating dehydration to reactive
qguinone methides under metabolic or thermal stress.

Biological Mechanisms of Action
Antimicrobial Activity (Membrane Disruption)

The primary biological activity of 2-(Hydroxymethyl)-4-propylphenol is antifungal and
antibacterial, driven by its alkylphenol core.
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e Mechanism: The propyl chain inserts into the bacterial cell membrane or fungal ergosterol
layer, causing non-specific permeabilization.

» Efficacy: Analogous to 4-propylphenol (which exhibits EC

values of ~30 mg/L against fungal pathogens like Colletotrichum gloeosporioides), the
hydroxymethyl derivative maintains this activity but with slightly altered water solubility,
potentially improving bioavailability in aqueous formulations.

o Target: Bacterial phospholipid bilayers and fungal plasma membranes.

Reactive Quinone Methide Formation (Cytotoxicity)

Unlike simple phenols, the 2-hydroxymethyl group confers a specific reactivity pathway. Under
enzymatic oxidation or acidic conditions, the compound can dehydrate to form a Quinone
Methide (QM).

e Pathway: Phenol

Loss of H
O at benzylic position
0-Quinone Methide.

 Biological Impact: QMs are electrophilic Michael acceptors that can alkylate cellular
nucleophiles (glutathione, DNA, proteins), leading to cytotoxicity or sensitization (contact
dermatitis). This mechanism is shared with urushiol and saligenin.

Antioxidant Activity
As a phenolic compound, it acts as a radical scavenger.

e Mechanism: Hydrogen atom transfer (HAT) from the phenolic hydroxyl group to free radicals
(ROO

).

» Potency: Expected to be moderate. The electron-donating propyl group stabilizes the
resulting phenoxy radical, enhancing antioxidant duration compared to phenol itself.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2857558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualization: Metabolic & Reactivity Pathways

The following diagram illustrates the dual pathway of membrane interaction and metabolic
activation into reactive intermediates.
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Figure 1: Mechanistic pathways showing direct membrane disruption (Antimicrobial) and
reactive intermediate formation (Toxicological).

Experimental Protocols

To validate the biological activity of 2-(Hydroxymethyl)-4-propylphenol, the following
standardized protocols are recommended.

Determination of Minimum Inhibitory Concentration
(MIC)

Purpose: Quantify antimicrobial potency against S. aureus (Gram+) and E. coli (Gram-).

Preparation: Dissolve compound in DMSO to create a 10 mg/mL stock solution.

Dilution: Perform serial 2-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well microtiter
plate (Range: 512 pg/mL to 1 pg/mL).

Inoculation: Add bacterial suspension adjusted to

CFU/mL to each well.

Controls:
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o Positive Control: Ciprofloxacin or Thymol.

o Negative Control: DMSO vehicle (max 1% v/v).

e Incubation: Incubate at 37°C for 24 hours.
e Readout: MIC is the lowest concentration with no visible turbidity.

o Expected Result: MIC values in the range of 64-256 pg/mL are typical for propylphenol
derivatives.

DPPH Radical Scavenging Assay (Antioxidant)

Purpose: Assess the hydrogen-donating capacity.

Reagent: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

e Reaction: Mix 100 pL of compound solution (various concentrations) with 100 pL of DPPH
solution.

 Incubation: Keep in the dark at room temperature for 30 minutes.

e Measurement: Measure absorbance at 517 nm (

).

e Calculation:

o Validation: Use Ascorbic Acid as a standard reference.

Glutathione (GSH) Trapping Assay (Reactivity Check)

Purpose: Detect potential for Quinone Methide formation (toxicity indicator).

e Incubation: Incubate 50 uM of the compound with liver microsomes (RLM) or recombinant
P450s in the presence of NADPH and Glutathione (GSH, 5 mM).

e Timepoint: Terminate reaction after 60 minutes using ice-cold acetonitrile.

» Analysis: Centrifuge and analyze supernatant via LC-MS/MS.
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o Detection: Look for mass shift corresponding to [Compound + GSH - H
O]

o Significance: Presence of GSH adducts confirms reactive metabolite formation.

Summary Data Table: Predicted vs. Khnown

Properties

Parameter Value /| Description Sourcelinference

. . . _ _ Inferred from 4-propylphenol
Primary Activity Antimicrobial / Antifungal

efficacy [1]
Est. EC Based on 4-propylphenol data
~30 mg/L _ o
(Fungi) against C. gloeosporioides [1]
.. i ) - Structural alert: Saligenin
Toxicity Class Skin Irritant / Sensitizer

derivative [2]

) Glucuronidation or Oxidation to ~ Standard phenolic metabolism
Metabolic Fate

Benzoic Acid [3]
) Viscous Oil or Low-Melting )
Physical State ] Based on MW and H-bonding
Solid
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activity-of-2-hydroxymethyl-4-propylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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